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Compound of Interest

Compound Name: Emulphor

Cat. No.: B1232225

Emulphor, a trade name for a series of nonionic surfactants, plays a critical role in various
scientific and industrial applications, particularly in the realm of drug development as
solubilizing agents and emulsifiers. This guide provides an in-depth look at the core technical
aspects of the most common substances referred to as Emulphor, focusing on their chemical
identities, physicochemical properties, and practical applications in experimental settings. Due
to the historical use of the trade name, "Emulphor” can refer to different chemical entities,
primarily polyethoxylated castor oil and polyoxyethylene oleyl ethers. This guide will focus on
two prominent examples: Emulphor EL, now more commonly known as Kolliphor EL, and
Emulphor ON-870.

Chemical Identity and Physicochemical Properties

The ambiguity of the trade name "Emulphor"” necessitates a clear distinction between its
common variants. The following tables summarize the key identifiers and physicochemical
properties of Emulphor EL (PEG-35 Castor Oil) and Emulphor ON-870 (PEG-10 Oleyl Ether).

Table 1: Chemical Identification of Common Emulphor Variants

Trade Name Synonym(s) Chemical Name CAS Number

Emulphor EL, Kolliphor EL,
Cremophor EL

PEG-35 Castor Ol 61791-12-6

Emulphor ON-870 PEG-10 Oleyl Ether 9004-98-2
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Table 2: Physicochemical Properties of Emulphor EL (Kolliphor EL)

Property

Value

Average Molecular Weight

~2500 g/mol

Saponification Value

65-70 mg KOH/g

Hydroxyl Value

65-78 mg KOH/g

Critical Micelle Concentration (CMC)

0.02% wiw

Form

Yellowish-white to white paste or liquid

Solubility

Soluble in water, ethanol, and propan-2-ol

Table 3: Physicochemical Properties of Emulphor ON-870

Property Value

Molecular Weight Variable (Polymer)

Composition Polyoxyethylene (10) oleyl ether
Form Liquid or semi-solid

Use Emulsifier

Experimental Protocol: Solubilization of Paclitaxel

using Kolliphor EL

Kolliphor EL is widely utilized for the solubilization of poorly water-soluble drugs, a critical step

in the formulation of parenteral dosage forms. One of the most notable examples is the

formulation of the anticancer drug paclitaxel.

Objective: To prepare a clear, aqueous formulation of paclitaxel using Kolliphor EL as a

solubilizing agent.

Materials:
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» Paclitaxel powder

» Kolliphor EL (PEG-35 Castor Oil)
o Dehydrated ethanol

 Sterile water for injection
 Sterile vials

e Magnetic stirrer and stir bar
 Sterile filters (0.22 pum)
Methodology:

» Preparation of the Vehicle: A 1:1 (v/v) mixture of Kolliphor EL and dehydrated ethanol is
prepared. For example, to prepare 10 mL of the vehicle, mix 5 mL of Kolliphor EL with 5 mL
of dehydrated ethanol.

» Dissolution of Paclitaxel: The desired amount of paclitaxel powder is slowly added to the
Kolliphor EL/ethanol mixture while stirring continuously with a magnetic stirrer. Continue
stirring until the paclitaxel is completely dissolved. The concentration of paclitaxel in this
mixture is typically around 6 mg/mL.

e Aqueous Dilution: The resulting clear, viscous solution of paclitaxel in the Kolliphor
EL/ethanol mixture is then slowly diluted with sterile water for injection to the final desired
concentration. This dilution should be done under gentle agitation to avoid precipitation of the
drug.

 Sterile Filtration: The final formulation is passed through a 0.22 um sterile filter to ensure
sterility.

o Storage: The sterile-filtered solution is then aseptically filled into sterile vials and stored
under appropriate conditions, protected from light.

Visualizing Relationships and Workflows
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To further clarify the relationships between the different Emulphor variants and to illustrate a
typical experimental workflow, the following diagrams are provided.

Common Variants Synonyms & Chemical Identity
Trade Name alsoknownas | is . PEG-35 Castor Oil
(CAS: 61791-12-6)
| —
Emulphor

is PEG-10 Oleyl Ether
(CAS: 9004-98-2)

Emulphor ON-870

Click to download full resolution via product page

Caption: Logical relationship of Emulphor and its common variants.
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Paclitaxel Formulation Workflow

1. Prepare Vehicle
(Kolliphor EL + Ethanol)

2. Dissolve Paclitaxel
in Vehicle

3. Dilute with
Sterile Water

4. Sterile Filtration
(0.22 pm)

5. Aseptic Filling
into Vials

Click to download full resolution via product page
Caption: Experimental workflow for paclitaxel formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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